Cas no 60390-45-6 (5-Amino-2-methylpyridine-3-methanol)

• Product Name: 5-Amino-2-methylpyridine-3-methanol
• CAS No: 60390-45-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4899626
• Update Time: 2025-04-23

5-Amino-2-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methylpyridine-3-methanol
• (5-amino-2-methylpyridin-3-yl)methanol

• Inchi： 1S/C7H10N2O/c1-5-6(4-10)2-7(8)3-9-5/h2-3,10H,4,8H2,1H3
• InChI Key： OHBKKRFIKLYBAJ-UHFFFAOYSA-N
• SMILES： OCC1=CC(=CN=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: -0.3
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-methylpyridine-3-methanol

5-Amino-2-methylpyridine-3-methanol (CAS No. 60390-45-6): A Versatile Chemical Intermediate for Pharmaceutical and Industrial Applications

5-Amino-2-methylpyridine-3-methanol (CAS No. 60390-45-6) is a specialized organic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical synthesis, agrochemical production, and material science. This heterocyclic compound, featuring both amino and hydroxymethyl functional groups on a pyridine backbone, serves as a crucial building block for numerous high-value derivatives. With the increasing demand for pyridine-based intermediates in drug discovery, researchers are particularly interested in the synthetic routes of 5-Amino-2-methylpyridine-3-methanol and its potential as a precursor for bioactive molecules.

The molecular structure of 5-Amino-2-methylpyridine-3-methanol combines three important functional moieties: the electron-rich pyridine ring, the nucleophilic amino group at position 5, and the hydroxymethyl group at position 3. This unique arrangement makes it an excellent candidate for multifunctional chemical transformations, particularly in the development of pharmaceutical intermediates. Recent studies in medicinal chemistry have highlighted its utility in creating novel heterocyclic drug candidates, especially in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents.

From a commercial perspective, the global market for pyridine derivatives like 5-Amino-2-methylpyridine-3-methanol has been growing steadily, driven by the expanding pharmaceutical industry in Asia and increased R&D activities in Europe and North America. Manufacturers are focusing on developing more efficient synthesis methods for 60390-45-6 to meet the rising demand while maintaining cost-effectiveness and environmental sustainability. The compound's physical and chemical properties, including its solubility profile and stability characteristics, make it particularly valuable for formulation scientists working on new drug delivery systems.

In industrial applications, 5-Amino-2-methylpyridine-3-methanol serves as a key intermediate in the production of various specialty chemicals. Its reactive sites allow for diverse chemical modifications, enabling the creation of compounds with tailored properties for specific applications. The compound's role in developing advanced materials, such as liquid crystals and organic semiconductors, has attracted attention from material scientists exploring next-generation electronic devices. Recent patent literature reveals growing interest in using this compound as a building block for functional polymers with potential applications in optoelectronics and sensing technologies.

The synthesis and handling of 5-Amino-2-methylpyridine-3-methanol require specialized knowledge due to the compound's specific reactivity patterns. Modern synthetic approaches often employ catalytic methods to improve yield and selectivity, addressing common challenges in the preparation of amino-pyridine derivatives. Quality control protocols for this compound typically involve advanced analytical techniques such as HPLC and NMR spectroscopy to ensure high purity standards, especially for pharmaceutical-grade material. Researchers are continuously optimizing purification methods for 60390-45-6 to meet the stringent requirements of various industries.

Environmental and regulatory considerations surrounding 5-Amino-2-methylpyridine-3-methanol production have become increasingly important. Manufacturers are implementing green chemistry principles in their synthesis processes, focusing on reducing waste and improving energy efficiency. The compound's biodegradability profile and eco-toxicity data are subjects of ongoing research, particularly as sustainability becomes a key factor in chemical industry practices. These developments align with current trends in sustainable chemical manufacturing and responsible sourcing of specialty chemicals.

Looking toward future applications, 5-Amino-2-methylpyridine-3-methanol shows promise in emerging fields such as bioconjugation chemistry and molecular imaging. Its ability to serve as a linker molecule in biopharmaceuticals has attracted interest from researchers developing antibody-drug conjugates and other targeted therapies. Additionally, the compound's potential in catalysis and ligand design continues to be explored, particularly in asymmetric synthesis and transition metal complexes. These diverse applications highlight the compound's importance as a multipurpose chemical building block in modern chemistry.

For researchers and industrial users seeking detailed technical information about 5-Amino-2-methylpyridine-3-methanol, comprehensive data sheets covering its spectroscopic characteristics, handling precautions, and storage conditions are essential resources. The compound's structure-activity relationships continue to be investigated, with computational chemistry approaches helping to predict its behavior in various chemical environments. As the scientific community's understanding of this valuable intermediate grows, so does its potential to contribute to innovations across multiple chemical disciplines.